Cas no 350-81-2 (2-Chloro-N-(3-fluorophenyl)acetamide)

• Product Name: 2-Chloro-N-(3-fluorophenyl)acetamide
• CAS No: 350-81-2
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• MDL: MFCD01034343
• CID: 304809
• PubChem ID: 2388931
• Update Time: 2025-06-11

2-Chloro-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3-fluorophenyl)-
• 2-Chloro-N-(3-fluorophenyl)acetamide
• N-(CHLOROACETYL)-3-FLUOROANILINE
• 2-Chloro-3'-fluoroacetanilide
• 3-Fluorchloracetanilid
• 3'-fluoro-2-chloroacetanilide
• n-chloroacetyl-3-fluoroaniline
• A822522
• EN300-01920
• J-509070
• BB 0243192
• MFCD01034343
• N-(3-fluorophenyl)chloroacetamide
• Z56889137
• 350-81-2
• CS-B1389
• DTXSID80368418
• 2-chloro-N-(3-fluorophenyl) acetamide
• FT-0632008
• N-(3-Fluorophenyl)-2-chloroacetamide
• KA-0748
• 2-chloro-n-(3-fluoro-phenyl)-acetamide
• AKOS000103696
• SCHEMBL2238394
• DB-048718
• ALBB-002392
• 2-Chloro-3-fluoroacetanilide
• STK158328
• DTXCID90319456

• MDL： MFCD01034343
• Inchi： 1S/C8H7ClFNO/c9-5-8(12)11-7-3-1-2-6(10)4-7/h1-4H,5H2,(H,11,12)
• InChI Key： BYGYGNMGANLDQP-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 187.02000
• Monoisotopic Mass: 187.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 121-123
• PSA: 29.10000
• LogP: 2.07600
• Solubility: Not available

2-Chloro-N-(3-fluorophenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：R26;R36
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(3-fluorophenyl)acetamide

Research Brief on 2-Chloro-N-(3-fluorophenyl)acetamide (CAS: 350-81-2) in Chemical Biology and Pharmaceutical Applications

2-Chloro-N-(3-fluorophenyl)acetamide (CAS: 350-81-2) is a fluorinated acetamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its chloro and fluoro substituents, exhibits unique physicochemical properties that make it a valuable scaffold for designing bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Chloro-N-(3-fluorophenyl)acetamide as a precursor in the synthesis of kinase inhibitors. The study demonstrated that the compound's halogenated aromatic ring could be efficiently functionalized to yield potent and selective inhibitors of tyrosine kinases, which are implicated in cancer progression. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity, achieving nanomolar inhibitory activity against specific kinase targets.

Another notable application of 2-Chloro-N-(3-fluorophenyl)acetamide was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the development of antimicrobial agents. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The resulting derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential in addressing the global challenge of antimicrobial resistance.

Recent advancements in synthetic methodologies have also expanded the utility of 2-Chloro-N-(3-fluorophenyl)acetamide. A 2023 Organic Process Research & Development publication described a scalable and environmentally friendly synthesis route for this compound, utilizing continuous flow chemistry. This approach not only improved the yield and purity of the product but also reduced the environmental footprint of the synthesis process, aligning with the principles of green chemistry.

In addition to its synthetic applications, 2-Chloro-N-(3-fluorophenyl)acetamide has been investigated for its direct biological activities. A 2024 study in ChemMedChem revealed that the compound exhibits moderate inhibitory effects on certain inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The researchers identified specific molecular interactions between the compound and key proteins in the NF-κB signaling pathway, providing a foundation for further structural optimization.

The safety profile and pharmacokinetic properties of 2-Chloro-N-(3-fluorophenyl)acetamide derivatives have also been the subject of recent research. A 2023 Toxicology Reports article presented comprehensive in vitro and in vivo toxicity assessments of several derivatives, demonstrating favorable safety margins for therapeutic use. These studies have paved the way for further preclinical development of drug candidates derived from this chemical scaffold.

Looking ahead, researchers anticipate that 2-Chloro-N-(3-fluorophenyl)acetamide will continue to play a significant role in drug discovery efforts, particularly in the development of targeted therapies for cancer, infectious diseases, and inflammatory conditions. The compound's structural versatility and demonstrated biological activities make it a promising starting point for the design of novel therapeutic agents. Future research directions may include exploring its applications in PROTAC (proteolysis targeting chimera) technology and other emerging drug discovery paradigms.